Cas no 804561-36-2 (1,4-Naphthalenedione, 5-hydroxy-8-iodo-)

1,4-Naphthalenedione, 5-hydroxy-8-iodo- structure

804561-36-2 structure

Product name:1,4-Naphthalenedione, 5-hydroxy-8-iodo-

CAS No:804561-36-2

MF:C₁₀H₅IO₃

MW:300.049375295639

CID:4194931

Chemical and Physical Properties
Related Products

1,4-Naphthalenedione, 5-hydroxy-8-iodo- Chemical and Physical Properties

Names and Identifiers

- 1,4-Naphthalenedione, 5-hydroxy-8-iodo-
- Inchi： 1S/C10H5IO3/c11-5-1-2-7(13)10-8(14)4-3-6(12)9(5)10/h1-4,13H
- InChI Key： XHSPIEYCBTWRCP-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C(O)=CC=C2I)C(=O)C=C1

Experimental Properties

Density: 2.097±0.06 g/cm3(Predicted)
Boiling Point: 475.4±45.0 °C(Predicted)
pka: 5.95±0.20(Predicted)

1,4-Naphthalenedione, 5-hydroxy-8-iodo- Related Literature

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2. 1D convolutional neural network for the discrimination of aristolochic acids and their analogues based on near-infrared spectroscopy

Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
3. A “green” method to detect aflatoxin B1 residue in plant oil based on a colloidal gold immunochromatographic assay†

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Xuejuan Zhang,Chen Wang,Ying Huang,Ping Hu,Guanlin Wang,Yingtong Cui,Xiao Xia,Ziqiang Zhou,Xin Pan,Chuanbin Wu J. Mater. Chem. B, 2021,9, 8121-8137
6. A “nano-windmill” driven by a flux of water vapour: a comparison to the rotating ATPase†

Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
7. A branch-like Mo-doped Ni3S2 nanoforest as a high-efficiency and durable catalyst for overall urea electrolysis†

Han Xu,Yu Liao,Zhifei Gao,Yan Qing,Yiqiang Wu,Liaoyuan Xia J. Mater. Chem. A, 2021,9, 3418-3426
8. A comparative study of carbon–platinum hybrid nanostructure architecture for amperometric biosensing†

Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
9. 9.2% Efficient Cu2ZnSn(S,Se)4 Thin Film Solar Cell Based on Inkjet-Printed Absorber

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10. A bifunctional pyrazolone–chromone synthon directed organocatalytic double Michael cascade reaction: forging five stereocenters in structurally diverse hexahydroxanthones†

Xiong Zuo,Jun-Xin Wang,Shun-qin Chang,Qi-Di Wei,Ying Zhou Org. Chem. Front., 2019,6, 1485-1490

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